N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C17H20N2OS/c1-3-13-8-7-9-14(4-2)17(13)19-15(20)12-21-16-10-5-6-11-18-16/h5-11H,3-4,12H2,1-2H3,(H,19,20)
• InChI Key: TXPUMLPITIMHLS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO), which is present in the outer mitochondrial membrane of cells. TSPO is involved in various biological processes, including apoptosis, inflammation, and oxidative stress. DPA-714 has been extensively studied for its potential use in various scientific research applications, including neuroimaging, cancer therapy, and drug development.

Mechanism of Action

N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide binds to TSPO in the outer mitochondrial membrane of cells. TSPO is involved in various biological processes, including cholesterol transport, apoptosis, and inflammation. N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide binding to TSPO can modulate these processes, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide has been shown to modulate various biochemical and physiological processes. In the brain, N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide binding to TSPO can modulate neuroinflammation, oxidative stress, and apoptosis. N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide has also been shown to induce apoptosis in cancer cells by targeting TSPO. In addition, N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide can modulate cholesterol transport and steroidogenesis by binding to TSPO in the adrenal gland and gonads.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide has several advantages for use in lab experiments. It is a highly selective ligand for TSPO, with minimal binding to other proteins. N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide is also stable and can be easily synthesized with high yield. However, N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide has some limitations in lab experiments. It has a relatively short half-life, which can limit its use in long-term experiments. In addition, N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide can be toxic at high concentrations, which can affect cell viability and experimental outcomes.

Future Directions

There are several future directions for the use of N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide in scientific research. One potential application is in the development of new drugs for neurological disorders and cancer. N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide can be used as a lead compound for drug development, with modifications to its structure to enhance its efficacy and reduce toxicity. Another potential application is in the development of new imaging techniques for TSPO in the brain and other organs. N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide PET imaging can be combined with other imaging techniques, such as magnetic resonance imaging (MRI), to provide a more comprehensive view of TSPO distribution and function. Finally, N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide can be used in the study of TSPO function in other biological processes, such as steroidogenesis and inflammation.

Synthesis Methods

The synthesis of N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide involves the reaction of 2-bromo-6-diethylbenzene with 2-pyridinethiol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with chloroacetyl chloride to yield N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide. The synthesis of N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide is relatively simple and can be achieved in a few steps with high yield.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide has been used in various scientific research applications, including neuroimaging and cancer therapy. In neuroimaging, N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide is used as a radioligand for positron emission tomography (PET) to visualize the distribution of TSPO in the brain. TSPO is upregulated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide PET imaging can be used to diagnose and monitor these disorders. In cancer therapy, N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide has been shown to induce apoptosis in cancer cells by targeting TSPO. N-(2,6-diethylphenyl)-2-(2-pyridinylthio)acetamide can also enhance the efficacy of chemotherapeutic agents by increasing their uptake in cancer cells.